Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate
Overview
Description
Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate is a chemical compound with the CAS Number: 128073-16-5 . It is also known as 3-Chloro-2-(ethoxycarbonyl)-5-(trifluoromethyl)pyridine, and Ethyl 3-chloro-5-(trifluoromethyl)picolinate . The molecular weight of this compound is 253.61 .
Molecular Structure Analysis
The molecular formula of this compound is C9H7ClF3NO2 .Physical And Chemical Properties Analysis
This compound is a clear colorless to pale yellow liquid . It has a refractive index of 1.4585-1.4645 at 20°C .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate is utilized in the synthesis of various heterocyclic compounds. It has been used in the one-pot synthesis of trifluoromethylated pyrano[4,3-b]pyrans, which are important for creating fluorinated fused heterocyclic compounds (Wang et al., 2012). Additionally, this compound acts as a 1,4-dipole synthon in the [4+2] annulation with N-tosylimines, leading to the production of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates (Zhu et al., 2003).
Intermediate in Pesticide Synthesis
This compound serves as an important intermediate in the synthesis of pesticides, such as chlorantraniliprole. An expedient route for pyrazole synthesis using this compound as a starting material has been described, showing its crucial role in the development of effective pesticides (Ju, 2014).
Facilitating Organic Synthesis
This compound is also involved in the synthesis of novel organic compounds. For example, it has been used to convert into 5-methyl-6cyano-7-hydrazino-2-oxo-2H-pyrano[2, 3-b]pyridine-3-carboxylic acid, which is further cyclized to form 1, 2, 4 triazoles, showing its versatility in organic synthesis (Kumar & Mashelkar, 2007).
Chemical Transformations and Functionalization
The chemical functionalization of this compound includes its transformation into various carboxylates and other derivatives. This showcases its flexibility and utility in chemical transformations (Cottet & Schlosser, 2004).
Development of Antihypertensive Agents
It has also been used in the preparation of compounds expected to exhibit antihypertensive activity. The synthesis involved various transformations of ethyl 5-methyl-6-cyano-7-chloro-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylate, leading to amino derivatives with potential medicinal applications (Kumar & Mashelker, 2006).
Synthesis of Trifluoromethyl Heterocycles
Furthermore, this compound is a versatile intermediate for synthesizing a wide range of trifluoromethyl heterocycles, demonstrating its broad utility in organic chemistry (Honey et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients Tfmp derivatives are known to be used in the protection of crops from pests , suggesting that their targets could be specific enzymes or receptors in pests.
Mode of Action
The biological activities of tfmp derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Biochemical Pathways
For instance, some TFMP derivatives are known to disrupt the normal functioning of pests, thereby protecting crops .
Pharmacokinetics
The physicochemical properties of the compound, such as its molecular weight (25361 g/mol) , may influence its pharmacokinetic profile.
Result of Action
Tfmp derivatives are known to have significant biological activities in the agrochemical and pharmaceutical industries .
properties
IUPAC Name |
ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClF3NO2/c1-2-16-8(15)7-6(10)3-5(4-14-7)9(11,12)13/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COMQYNZHBCNPNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=N1)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClF3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20621493 | |
Record name | Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20621493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
128073-16-5 | |
Record name | Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20621493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ETHYL 3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.